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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

overcoming challenges related to the dispersion of Solvent Blue 97 in thermoplastics such as

PBT, PET, and ABS.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: What is Solvent Blue 97 and in which thermoplastics is it commonly used?

Solvent Blue 97 is a greenish-blue anthraquinone solvent dye known for its high thermal

stability, good light fastness, and excellent migration resistance.[1][2][3] It is widely used in

coloring various plastics, including:

Polystyrene (PS)

Polybutylene terephthalate (PBT)[1][4]

Polyethylene terephthalate (PET)[1][2][5][6]

Acrylonitrile Butadiene Styrene (ABS)[1][5]

Polymethyl methacrylate (PMMA)[1]
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Polycarbonate (PC)[1][2]

Polyamide (PA)[1][2]

Q2: We are observing color streaks and specks in our final product. What are the potential

causes and solutions?

Poor color dispersion is a common cause of visual defects like streaks and specks in molded

plastic parts.[7][8] The primary reasons for this issue often relate to processing conditions,

material compatibility, or the equipment itself.
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Potential Cause Recommended Solution

Inadequate Mixing

Increase back pressure on the injection molding

machine or extruder to enhance shear and

improve mixing.[8] For twin-screw extruders,

optimize the screw configuration with more

kneading elements to improve dispersive

mixing.[2][9][10]

Improper Temperature Profile

Lowering barrel temperatures can sometimes

improve the mixing of color concentrates.[8]

Conversely, for high-melting-point dyes,

ensuring a sufficiently high processing

temperature is crucial for complete dissolution

and dispersion.[5]

Carrier Resin Incompatibility

Ensure the melt flow index (MFI) of the

masterbatch carrier is compatible with the base

resin. A significant mismatch can lead to uneven

pigment distribution.[1]

Agglomeration of Dye Particles

Consider using a dispersing agent to reduce the

attraction between dye particles and prevent

clumping.[11][12][13] Pre-mixing the dye with a

small amount of the polymer powder before

extrusion can also help.

Worn Equipment

Severely worn screws in an extruder will have

reduced shear force, leading to poor dispersion.

[14] Inspect and replace worn components as

needed.

Logical Troubleshooting Flow for Color Streaks and Specks
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Caption: Troubleshooting logic for color dispersion issues.

Q3: How can we quantitatively assess the dispersion of Solvent Blue 97 in our thermoplastic

samples?
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Visual inspection can be subjective. For a quantitative and objective evaluation of dispersion,

the following methods are recommended:

Colorimetric Analysis: Use a spectrophotometer to measure the color of plastic samples.[15]

[16] This instrument provides CIELAB values (L, a, b*), which quantify color and can detect

subtle inconsistencies.[17] Comparing these values across different samples or batches

ensures color consistency.

Microscopy: Prepare thin sections of the plastic and observe them under a light microscope.

This allows for the direct visualization of dye agglomerates and their distribution within the

polymer matrix.

Quantitative Data for Solvent Blue 97
The following table summarizes typical properties of Solvent Blue 97, compiled from various

supplier data sheets.

Property Value Source

Chemical Family Anthraquinone [1][5]

Molecular Formula C₃₆H₃₈N₂O₂ [1]

Melting Point 200-220 °C [1][5]

Heat Resistance Up to 300 °C (in PS) [5]

Light Fastness (in PS) 7-8 (on a scale of 1-8) [5]

Solubility in Dichloromethane

(20°C)
150-240 g/l [18]

Recommended Dosage

(Transparent)
0.025% [5]

Recommended Dosage

(Opaque)
0.035% [5]

Experimental Protocols
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Protocol 1: Evaluation of Solvent Blue 97 Dispersion
using Light Microscopy
Objective: To visually assess the degree of dispersion of Solvent Blue 97 in a thermoplastic

matrix.

Materials and Equipment:

Compression molded or injection molded plastic sample containing Solvent Blue 97.

Microtome

Glass microscope slides and cover slips

Light microscope with transmission mode

Immersion oil (if using high magnification)

Digital camera for microscopy

Procedure:

Using a microtome, carefully cut a thin section (10-20 µm) from the plastic sample.

Place the thin section on a clean glass microscope slide.

Add a drop of immersion oil (if necessary) and place a cover slip over the section.

Mount the slide on the microscope stage.

Start with a low magnification objective (e.g., 10x) to get an overview of the dispersion.

Scan different areas of the sample to assess the uniformity of the color.

Switch to a higher magnification (e.g., 40x or 100x) to observe individual dye particles or

agglomerates.
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Capture images of representative areas, noting the size and distribution of any undispersed

particles.

Analysis: A good dispersion will show a uniform color field with no visible agglomerates at

high magnification. Poor dispersion will be characterized by the presence of dark specks or

clusters of dye particles.

Protocol 2: Quantitative Color Measurement using a
Spectrophotometer
Objective: To obtain quantitative color data (CIELAB values) to assess the color consistency of

thermoplastic samples.

Materials and Equipment:

Plastic samples (plaques or pellets) colored with Solvent Blue 97.

Benchtop or handheld spectrophotometer.[16]

Calibration standards (white and black).

Lint-free cloth.

Procedure:

Turn on the spectrophotometer and allow it to warm up according to the manufacturer's

instructions.

Calibrate the instrument using the provided white and black standards.

Ensure the surface of the plastic sample is clean and free of dust or fingerprints. Use a lint-

free cloth to gently wipe the surface if necessary.

Place the sample over the measurement port of the spectrophotometer, ensuring complete

coverage.

Take at least three readings from different locations on the sample to ensure an average and

representative measurement.
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Record the L, a, and b* values for each reading.

Repeat the measurement for all samples to be compared.

Analysis: Compare the L, a, and b* values between samples. A small Delta E (ΔE) value

between samples indicates good color consistency and, by extension, good dispersion. A

high ΔE value suggests color variation, which may be due to poor dispersion.

Visualizations
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Caption: Workflow for enhancing dye dispersion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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